Cas no 80904-83-2 (Ceftazidim monobaktam)

Ceftazidim monobaktam structure
Ceftazidim monobaktam structure
Product Name:Ceftazidim monobaktam
CAS No:80904-83-2
MF:C12H15N5O8S2
MW:421.40619969368
CID:986205
Update Time:2023-08-02

Ceftazidim monobaktam Chemical and Physical Properties

Names and Identifiers

    • ceftazidime monobactam
    • 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-oxo-2-[[(3S)-2-oxo-1-sulfoazetidin-3-yl]amino]ethylidene]amino]oxy-2-methylpropanoic acid
    • Ceftazidim monobaktam
    • Propanoic acid, 2-(((1-(2-amino-4-thiazolyl)-2-oxo-2-((2-oxo-1-sulfo-3-azetidinyl)amino)ethylidene)amino)oxy)-2-methyl-, (S-(Z))-
    • Inchi: 1S/C12H15N5O8S2/c1-12(2,10(20)21)25-16-7(6-4-26-11(13)15-6)8(18)14-5-3-17(9(5)19)27(22,23)24/h4-5H,3H2,1-2H3,(H2,13,15)(H,14,18)(H,20,21)(H,22,23,24)/b16-7-/t5-/m0/s1
    • InChI Key: ZPJFEPYHOXPFOC-RQBVAOLGSA-N
    • SMILES: S(N1C([C@H](C1)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O)(=O)(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 777
  • Topological Polar Surface Area: 238
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